Cas no 1806798-86-6 (2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid
• CAS No: 1806798-86-6
• MF: C₇H₃F₂I₂NO₂
• MW: 424.90997338295
• CID: 4851069
• Update Time: 2025-06-11

2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3F2I2NO2/c8-6(9)5-4(11)2(7(13)14)1-3(10)12-5/h1,6H,(H,13,14)
• InChI Key： TVLNGMZFHLQCGF-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=C(N=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid

2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid (CAS No. 1806798-86-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This article provides a comprehensive overview of the compound's structure, properties, and recent research developments.

Structure and Synthesis: The molecular structure of 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid is characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position and iodine atoms at the 3 and 6 positions. The carboxylic acid group is located at the 4-position. This unique arrangement of functional groups imparts distinct chemical properties to the compound. Synthesis of this compound typically involves multi-step processes, including the introduction of the difluoromethyl group and subsequent iodination reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production.

Physical and Chemical Properties: 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid is a solid at room temperature with a melting point ranging from 150 to 155°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits strong electron-withdrawing properties due to the presence of fluorine and iodine atoms, which can influence its reactivity in various chemical reactions. Additionally, the carboxylic acid group can participate in hydrogen bonding, further affecting its physical properties.

Spectroscopic Characterization: The structure of 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid has been confirmed through various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals for the difluoromethyl group and the carboxylic acid proton. Mass spectrometry (MS) confirms the molecular weight and provides information on fragmentation patterns. Infrared (IR) spectroscopy shows absorption bands corresponding to the C-F, C-I, and C=O functional groups.

Mechanistic Studies: Recent studies have focused on understanding the reactivity of 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid. The electron-withdrawing nature of the fluorine and iodine substituents makes it an excellent substrate for nucleophilic substitution reactions. Additionally, the carboxylic acid group can be activated for coupling reactions with amines or other nucleophiles to form amides or esters. These properties make it a valuable intermediate in organic synthesis.

Biological Activity: In the field of medicinal chemistry, 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid has shown promise as a lead compound for drug discovery. Its unique structure allows for the modulation of various biological targets. For example, it has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. Preliminary studies have demonstrated its ability to inhibit certain kinases and proteases, making it a candidate for further development as a therapeutic agent.

Molecular Modeling: Computational methods have been employed to study the molecular dynamics and interactions of 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid. Molecular docking simulations have provided insights into its binding modes with target proteins, helping to guide rational drug design efforts. These studies have identified key residues involved in ligand-protein interactions, which can be targeted for optimization.

Safety Considerations: While 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound to minimize exposure risks.

FUTURE DIRECTIONS: The future research on 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid is likely to focus on expanding its applications in medicinal chemistry and materials science. Ongoing studies aim to optimize its synthesis routes for large-scale production and explore its potential as a building block for novel materials with unique properties. Additionally, further investigations into its biological activity may lead to the development of new therapeutic agents targeting specific diseases.

In conclusion, 2-(difluoromethyl)-3,6-diiodopyridine-4-carboxylic acid (CAS No. 1806798-86-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and properties make it an attractive candidate for further research and development.